FARNESAL

• CAS No.: 19317-11-4
• Product Name: FARNESAL
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienal
• Standard InChI: InChI=1S/C15H24O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11-12H,5-6,8,10H2,1-4H3/b14-9+,15-11+
• Standard InChIKey: YHRUHBBTQZKMEX-YFVJMOTDSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/C=O)/C)/C)C
• SMILES: CC(=CCCC(=CCCC(=CC=O)C)C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CC=O)C)C)C
• Density: 0.890-0.900
• Physical Description: Clear yellow liquid; floral or minty aroma
• Description: (2-trans, 6-trans)-Farnesal, also known as (2e, 6e)-farnesal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, (2-trans, 6-trans)-farnesal is considered to be an isoprenoid lipid molecule (2-trans, 6-trans)-Farnesal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-trans, 6-trans)-farnesal is primarily located in the membrane (predicted from logP) and cytoplasm (2-trans, 6-trans)-Farnesal is a floral and minty tasting compound that can be found in a number of food items such as leek, saskatoon berry, cloudberry, and dock. This makes (2-trans, 6-trans)-farnesal a potential biomarker for the consumption of these food products.; Farnesal is a farnesane sesquiterpenoid and an enal.
• Solubility: Insoluble in water; 50% soluble in heptane, triacetin; soluble (in ethanol)
• Synonyms: 3,7,11-trimethyldodeca-2,6,10-trienal; farnesal
• PubChem Compound: 5280598
• Last Modified: Nov 11 2021